![molecular formula C14H11NO6S B6409323 3-(4-Methylsulfonylphenyl)-5-nitrobenzoic acid, 95% CAS No. 1262009-69-7](/img/structure/B6409323.png)
3-(4-Methylsulfonylphenyl)-5-nitrobenzoic acid, 95%
Overview
Description
3-(4-Methylsulfonylphenyl)-5-nitrobenzoic acid, 95% (MSPNB) is a synthetic organic compound that has been used for a variety of scientific research applications. It is an aromatic compound with a molecular weight of 262.25 g/mol and a melting point of approximately 110-111°C. MSPNB is a white crystalline solid that is soluble in most organic solvents. It is commonly used in organic synthesis and is also used as a reagent in the synthesis of other organic compounds.
Scientific Research Applications
3-(4-Methylsulfonylphenyl)-5-nitrobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, as a reagent for the synthesis of other organic compounds, and as a catalyst for organic reactions. It has also been used in the synthesis of polymers and in the production of nanomaterials. Additionally, 3-(4-Methylsulfonylphenyl)-5-nitrobenzoic acid, 95% has been used in the study of the structure and function of proteins and in the study of enzyme catalysis.
Mechanism of Action
3-(4-Methylsulfonylphenyl)-5-nitrobenzoic acid, 95% acts as a reagent in the synthesis of other organic compounds. It acts as a catalyst in the reaction of 4-methylsulfonylbenzoic acid with 5-nitrobenzaldehyde and facilitates the formation of the desired product. Additionally, 3-(4-Methylsulfonylphenyl)-5-nitrobenzoic acid, 95% can act as an inhibitor of certain enzymes and can act as a ligand for certain proteins.
Biochemical and Physiological Effects
3-(4-Methylsulfonylphenyl)-5-nitrobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including cytochrome P450 enzymes, and to modulate the activity of certain proteins. Additionally, 3-(4-Methylsulfonylphenyl)-5-nitrobenzoic acid, 95% has been shown to have anti-inflammatory, anti-oxidative, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(4-Methylsulfonylphenyl)-5-nitrobenzoic acid, 95% in laboratory experiments is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, 3-(4-Methylsulfonylphenyl)-5-nitrobenzoic acid, 95% is chemically stable and has a wide range of applications. However, there are some limitations to using 3-(4-Methylsulfonylphenyl)-5-nitrobenzoic acid, 95% in laboratory experiments. It is toxic and can be irritating to the skin and eyes, and it can also be corrosive. Additionally, it can be difficult to purify and can be difficult to handle.
Future Directions
There are a number of potential future directions for research involving 3-(4-Methylsulfonylphenyl)-5-nitrobenzoic acid, 95%. These include further research into its biochemical and physiological effects, further research into its use as a catalyst for organic reactions, further research into its use in the synthesis of pharmaceuticals and other organic compounds, and further research into its use in the production of nanomaterials. Additionally, further research could be conducted into its potential applications in the fields of biochemistry, biotechnology, and medicine.
Synthesis Methods
3-(4-Methylsulfonylphenyl)-5-nitrobenzoic acid, 95% can be synthesized by reacting 4-methylsulfonylbenzoic acid with 5-nitrobenzaldehyde in the presence of an acid catalyst. The reaction is carried out in a two-phase system consisting of an aqueous phase and an organic phase. The reaction is typically carried out at a temperature of 60-70°C for a period of 1-2 hours. The reaction is complete when the desired product is isolated from the reaction mixture.
properties
IUPAC Name |
3-(4-methylsulfonylphenyl)-5-nitrobenzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO6S/c1-22(20,21)13-4-2-9(3-5-13)10-6-11(14(16)17)8-12(7-10)15(18)19/h2-8H,1H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBEZTPQHQDJPOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30691667 | |
Record name | 4'-(Methanesulfonyl)-5-nitro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30691667 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Methylsulfonylphenyl)-5-nitrobenzoic acid | |
CAS RN |
1262009-69-7 | |
Record name | [1,1′-Biphenyl]-3-carboxylic acid, 4′-(methylsulfonyl)-5-nitro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1262009-69-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4'-(Methanesulfonyl)-5-nitro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30691667 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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